N-[4-(5-{[2-(2-Allylphenoxy)ethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-fluorobenzamide
N-[4-(5-{[2-(2-Allylphenoxy)ethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-fluorobenzamide
Brand Name:
Vulcanchem
CAS No.:
445421-49-8
VCID:
VC0471681
InChI:
InChI=1S/C27H25FN4O2S/c1-3-8-19-9-4-7-12-24(19)34-17-18-35-27-31-30-25(32(27)2)20-13-15-21(16-14-20)29-26(33)22-10-5-6-11-23(22)28/h3-7,9-16H,1,8,17-18H2,2H3,(H,29,33)
SMILES:
CN1C(=NN=C1SCCOC2=CC=CC=C2CC=C)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F
Molecular Formula:
C27H25FN4O2S
Molecular Weight:
488.6g/mol
N-[4-(5-{[2-(2-Allylphenoxy)ethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-fluorobenzamide
CAS No.: 445421-49-8
Main Products
VCID: VC0471681
Molecular Formula: C27H25FN4O2S
Molecular Weight: 488.6g/mol
![N-[4-(5-{[2-(2-Allylphenoxy)ethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-fluorobenzamide - 445421-49-8](/images/no_structure.jpg)
| CAS No. | 445421-49-8 |
|---|---|
| Product Name | N-[4-(5-{[2-(2-Allylphenoxy)ethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-fluorobenzamide |
| Molecular Formula | C27H25FN4O2S |
| Molecular Weight | 488.6g/mol |
| IUPAC Name | 2-fluoro-N-[4-[4-methyl-5-[2-(2-prop-2-enylphenoxy)ethylsulfanyl]-1,2,4-triazol-3-yl]phenyl]benzamide |
| Standard InChI | InChI=1S/C27H25FN4O2S/c1-3-8-19-9-4-7-12-24(19)34-17-18-35-27-31-30-25(32(27)2)20-13-15-21(16-14-20)29-26(33)22-10-5-6-11-23(22)28/h3-7,9-16H,1,8,17-18H2,2H3,(H,29,33) |
| Standard InChIKey | KTTJFVFQPYHENX-UHFFFAOYSA-N |
| SMILES | CN1C(=NN=C1SCCOC2=CC=CC=C2CC=C)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F |
| Canonical SMILES | CN1C(=NN=C1SCCOC2=CC=CC=C2CC=C)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F |
| PubChem Compound | 1821145 |
| Last Modified | Nov 11 2021 |
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